![molecular formula C15H26O B193710 beta-bisabolol,(1S)-1-[(1S)-1,5-dimethyl-4-hexenyl]-4-methyl-3-cyclohexen-1-ol,beta-bisabolol CAS No. 15352-77-9](/img/structure/B193710.png)
beta-bisabolol,(1S)-1-[(1S)-1,5-dimethyl-4-hexenyl]-4-methyl-3-cyclohexen-1-ol,beta-bisabolol
Overview
Description
β-Bisabolol, chemically designated as (1S)-1-[(1S)-1,5-dimethyl-4-hexenyl]-4-methyl-3-cyclohexen-1-ol, is a sesquiterpene alcohol with the molecular formula C₁₅H₂₆O (molecular weight: 222.366 g/mol) . It is characterized by a cyclohexenol backbone substituted with a dimethylhexenyl chain. Its CAS registry number is 15352-77-9, and it exhibits a density of 0.921 g/cm³ and a boiling point of 305.7°C . β-Bisabolol is partially insoluble in water, a common trait among sesquiterpenes .
Primarily sourced from cotton gin trash (CGT), a byproduct of cotton processing, β-bisabolol is gaining attention as a sustainable alternative to its isomer α-bisabolol, which is traditionally extracted from chamomile and candeia trees . Its anti-inflammatory properties, including inhibition of cytokines (e.g., IL-8) and enzymes like iNOS and COX-2, make it relevant for topical applications .
Preparation Methods
Grignard Reagent-Mediated Synthesis
Preparation of 2-Methyl-2-Butenyl Magnesium Bromide
The synthesis begins with the formation of a Grignard reagent, 2-methyl-2-butenyl magnesium bromide, which serves as a nucleophile in subsequent steps. In a 500 mL three-neck flask, magnesium chips (0.4 mol) react with 4-bromo-2-methyl-2-butene in anhydrous methyl tert-butyl ether (MTBE) under reflux conditions (40–45°C). The use of MTBE instead of diethyl ether enhances safety by reducing peroxide formation and flammability risks . The reaction is initiated with iodine crystals, yielding a MTBE solution of the Grignard reagent after 30 minutes of reflux .
Reaction Scheme:
Nucleophilic Addition to 2-(4-Methyl-3-Ene-1-Cyclohexyl)Propanal
The Grignard reagent undergoes nucleophilic addition to 2-(4-methyl-3-ene-1-cyclohexyl)propanal in MTBE at –5–0°C. After dropwise addition, the mixture is stirred at 15°C for 1 hour, followed by hydrolysis with 10% hydrochloric acid. The aqueous phase is extracted with MTBE, dried over anhydrous sodium sulfate, and concentrated via rotary evaporation to yield gamma-bisabolenol (crude yield: 93.5%) .
Key Parameters:
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Solvent: MTBE (volume ratio 1:5 for aldehyde solution).
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Temperature: –5–15°C for addition, 15°C for reaction.
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Workup: Hydrolysis with HCl, quenching with NH₄Cl, and extraction .
Acid-Catalyzed Dehydration to Beta-Bisabolol
Gamma-bisabolenol is dehydrated using a SnCl₂-concentrated sulfuric acid catalyst (1:20 mass ratio) under reflux (120–125°C). The reaction proceeds via protonation, carbocation formation, and β-hydrogen elimination according to Chugaev’s rule, producing gamma-bisabolene .
Mechanistic Insight:
Yield and Purity:
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Distillation under reduced pressure yields >90% pure beta-bisabolol.
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MTBE’s low peroxide risk ensures safer large-scale operations .
Boronic Acid-Catalyzed Site-Selective Acylation
Synthesis of Alpha-Bisabolol Glycoside Precursors
A complementary approach involves synthesizing beta-bisabolol derivatives via glycosidation and acylation. D-fucose is perbenzoylated, selectively deprotected at the anomeric position, and converted to a trichloroacetimidate donor. Glycosidation with alpha-bisabolol using TMSOTf as a promoter yields alpha-bisabolol beta-D-fucopyranoside (87% over two steps) .
Reaction Pathway:
Site-Selective Acylation Using Boronic Acid Catalysts
The final acylation employs imidazole-containing boronic acid catalysts (e.g., 1b ) to achieve 3′-O-acylation selectively. For example, reacting alpha-bisabolol beta-D-fucopyranoside with senecioyl chloride (2.0 equiv) and 1b (1.0 mol%) in 1,4-dioxane yields 86% of the desired 3′-O-acylated product with >20:1 selectivity .
Catalyst Performance:
Catalyst | Acylating Agent | Yield (%) | Selectivity (3′:2′) |
---|---|---|---|
None | Senecioyl chloride | 53 | 1.2:1 |
1b | Senecioyl chloride | 86 | >20:1 |
Advantages:
Comparative Analysis of Industrial vs. Laboratory Methods
Stereochemical Control
Both methods address stereoselectivity:
Chemical Reactions Analysis
Types of Reactions
beta-bisabolol,(1S)-1-[(1S)-1,5-dimethyl-4-hexenyl]-4-methyl-3-cyclohexen-1-ol,beta-bisabolol undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like chromium trioxide (CrO3) or pyridinium chlorochromate (PCC).
Reduction: The compound can be reduced to the corresponding cyclohexane derivative using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).
Substitution: The hydroxyl group can be substituted with other functional groups through reactions with reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3).
Common Reagents and Conditions
Oxidation: Chromium trioxide (CrO3), pyridinium chlorochromate (PCC)
Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)
Substitution: Thionyl chloride (SOCl2), phosphorus tribromide (PBr3)
Major Products Formed
Oxidation: Formation of cyclohexenone derivatives
Reduction: Formation of cyclohexane derivatives
Substitution: Formation of alkyl halides or other substituted cyclohexenes
Scientific Research Applications
beta-bisabolol,(1S)-1-[(1S)-1,5-dimethyl-4-hexenyl]-4-methyl-3-cyclohexen-1-ol,beta-bisabolol has several scientific research applications:
Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.
Medicine: Explored for its potential therapeutic applications in drug development.
Industry: Utilized in the production of fragrances, flavors, and other specialty chemicals.
Mechanism of Action
The mechanism of action of beta-bisabolol,(1S)-1-[(1S)-1,5-dimethyl-4-hexenyl]-4-methyl-3-cyclohexen-1-ol,beta-bisabolol involves its interaction with specific molecular targets and pathways:
Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, modulating their activity.
Pathways Involved: It may influence various biochemical pathways, including those related to inflammation, microbial growth, or cellular signaling.
Comparison with Similar Compounds
α-Bisabolol
Key Differences :
- Mechanism : α-Bisabolol targets ERK/P-38 pathways, while β-bisabolol’s exact signaling inhibition remains understudied but shows comparable cytokine downregulation .
- Source Sustainability : β-Bisabolol’s extraction from CGT offers an eco-friendly advantage over α-bisabolol’s reliance on deforestation-prone candeia trees .
Iso-β-Bisabolol
Key Differences :
- Function : Iso-β-bisabolol is prioritized for its olfactory properties, whereas β-bisabolol is bioactive .
- Isomer Preference : The (R,R)-iso-β-bisabolol isomer is sensorially superior, unlike β-bisabolol, which is valued for its stereospecific anti-inflammatory activity .
β-Bisabolene
Key Differences :
- Bioactivity : β-Bisabolol’s hydroxyl group enables anti-inflammatory effects, while β-bisabolene’s hydrocarbon structure limits it to antimicrobial roles .
Biological Activity
Beta-bisabolol, also known as (1S)-1-[(1S)-1,5-dimethyl-4-hexenyl]-4-methyl-3-cyclohexen-1-ol, is a naturally occurring sesquiterpene alcohol predominantly found in the essential oils of various plants, particularly in chamomile. This compound has garnered attention for its diverse biological activities, including anti-inflammatory, antimicrobial, antioxidant, and potential anticancer properties. This article reviews the current understanding of the biological activity of beta-bisabolol based on recent research findings.
Chemical Structure and Properties
- Chemical Formula : CHO
- Molecular Weight : 222.3663 g/mol
- IUPAC Name : (1S)-1-[(1S)-1,5-dimethyl-4-hexenyl]-4-methyl-3-cyclohexen-1-ol
- CAS Registry Number : 15352-77-9
1. Anti-inflammatory Activity
Recent studies have highlighted the anti-inflammatory effects of beta-bisabolol. In vitro experiments demonstrated that beta-bisabolol significantly inhibits the production of various inflammatory mediators in stimulated macrophages and fibroblasts. Key findings include:
- Nitric Oxide (NO) Production : Beta-bisabolol reduced NO production by up to 55.5% at a concentration of 50 µg/mL, outperforming α-bisabolol in certain assays .
- Prostaglandin E2 (PGE2) : The compound inhibited PGE2 production by 62.3%, indicating a strong anti-inflammatory potential .
- Cytokine Inhibition : It also reduced tumor necrosis factor-alpha (TNF-α) and interleukin levels (IL-6 and IL-8), supporting its role as a therapeutic agent in inflammatory conditions .
2. Antimicrobial Properties
Beta-bisabolol exhibits notable antimicrobial activity against a range of pathogens. Studies indicate its effectiveness against bacteria and fungi, making it a candidate for use in topical formulations to prevent infections .
3. Antioxidant Effects
The antioxidant properties of beta-bisabolol have been investigated through various models:
- Oxidative Stress Reduction : Beta-bisabolol has shown potential in reducing oxidative stress markers, such as malondialdehyde (MDA), and restoring antioxidant enzyme activities like superoxide dismutase (SOD) and catalase (CAT) .
- Neuroprotective Effects : In models of neurodegeneration, beta-bisabolol demonstrated the ability to protect neuronal cells from oxidative damage and apoptosis .
4. Potential Anticancer Activity
Emerging research suggests that beta-bisabolol may possess anticancer properties:
- Cell Viability : Studies have shown that it can inhibit cell proliferation in various cancer cell lines while promoting apoptosis .
- Mechanisms of Action : The compound appears to modulate signaling pathways involved in cancer progression, although further research is needed to elucidate these mechanisms fully.
Case Studies and Research Findings
Properties
CAS No. |
15352-77-9 |
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Molecular Formula |
C15H26O |
Molecular Weight |
222.37 g/mol |
IUPAC Name |
(1S)-4-methyl-1-[(2S)-6-methylhept-5-en-2-yl]cyclohex-3-en-1-ol |
InChI |
InChI=1S/C15H26O/c1-12(2)6-5-7-14(4)15(16)10-8-13(3)9-11-15/h6,8,14,16H,5,7,9-11H2,1-4H3/t14-,15+/m0/s1 |
InChI Key |
WTVHAMTYZJGJLJ-LSDHHAIUSA-N |
SMILES |
CC1=CCC(CC1)(C(C)CCC=C(C)C)O |
Isomeric SMILES |
CC1=CC[C@@](CC1)([C@@H](C)CCC=C(C)C)O |
Canonical SMILES |
CC1=CCC(CC1)(C(C)CCC=C(C)C)O |
Appearance |
Colorless viscous oil |
boiling_point |
305.00 to 307.00 °C. @ 760.00 mm Hg |
Key on ui other cas no. |
15352-77-9 |
Purity |
> 95% |
quantity |
Milligrams-Grams |
Synonyms |
6-methyl-2-(4-methylcyclohex-3-en-1-yl)hept-5-en-2-ol; Levomenol |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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